Cas no 10224-03-0 (N,N'-(Oxybis(4,1-phenylene))bis(2-chloroacetamide))

• Product Name: N,N'-(Oxybis(4,1-phenylene))bis(2-chloroacetamide)
• CAS No: 10224-03-0
• MF: C₁₆H₁₄Cl₂N₂O₃
• MW: 353.19996213913
• CID: 98781
• PubChem ID: 1907576
• Update Time: 2025-04-18

N,N'-(Oxybis(4,1-phenylene))bis(2-chloroacetamide) Chemical and Physical Properties

Names and Identifiers

• N,N'-(Oxybis(4,1-phenylene))bis(2-chloroacetamide)
• 2-CHLORO-N-(4-[4-(2-CHLORO-ACETYLAMINO)-PHENOXY]-PHENYL)-ACETAMIDE
• AC1LYTQ4
• AG-D-10888
• CTK4A0845
• N,N'-Bis-(chloracetyl)-p,p'-oxydianilin
• STK607513
• STOCK2S-18062
• N,N'-[Oxydi(4,1-phenylene)]bis(2-chloroacetamide)
• N,N'-(4,4'-oxybis(4,1-phenylene))bis(2-chloroacetamide)
• 2-chloro-N-[4-[4-[(2-chloroacetyl)amino]phenoxy]phenyl]acetamide
• ZINC02284644
• AKOS001064406
• Z56887781
• 10224-03-0
• 2-CHLORO-N-(4-(4-(2-CHLORO-ACETYLAMINO)-PHENOXY)-PHENYL)-ACETAMIDE
• DTXSID40365564
• SCHEMBL11806908
• 2-Chloro-N-[4-[4-(2-chloro-acetylamino)-phenoxy]-phenyl]-acetamide

• Inchi： 1S/C16H14Cl2N2O3/c17-9-15(21)19-11-1-5-13(6-2-11)23-14-7-3-12(4-8-14)20-16(22)10-18/h1-8H,9-10H2,(H,19,21)(H,20,22)
• InChI Key： SEWAENFHTIIIGK-UHFFFAOYSA-N
• SMILES： ClCC(NC1C=CC(=CC=1)OC1C=CC(=CC=1)NC(CCl)=O)=O

Computed Properties

• Exact Mass: 352.03832
• Monoisotopic Mass: 352.0381477g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 23
• Rotatable Bond Count: 6
• Complexity: 357
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3
• Topological Polar Surface Area: 67.4Ų

Experimental Properties

• PSA: 67.43
• LogP: 3.97950